Cas no 1235965-41-9 (5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 1235965-41-9
• MF: C₁₄H₂₁NO₂S
• MW: 267.387042760849
• MDL: MFCD28964967
• CID: 2107495
• Update Time: 2025-08-02

5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-5,5,8,8-tetramethyl-2-Naphthalenesulfonamide
• 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• MDL： MFCD28964967
• Inchi： 1S/C14H21NO2S/c1-13(2)7-8-14(3,4)12-9-10(18(15,16)17)5-6-11(12)13/h5-6,9H,7-8H2,1-4H3,(H2,15,16,17)
• InChI Key： LVQNHGUNBDPOOT-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)C(C)(C)CCC2(C)C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 420
• Topological Polar Surface Area: 68.5

Additional information on 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

Research Briefing on 5,5,8,8-Tetramethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS: 1235965-41-9)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of sulfonamide derivatives, particularly 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide (CAS: 1235965-41-9), as a promising scaffold for drug development. This compound has garnered attention due to its unique structural features and potential therapeutic applications. The following briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential clinical relevance.

The synthesis of 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound. These efforts have facilitated a deeper understanding of its chemical properties, including stability under various physiological conditions.

In terms of biological activity, preliminary studies suggest that this sulfonamide derivative exhibits potent inhibitory effects on specific enzymatic targets, such as carbonic anhydrases and matrix metalloproteinases (MMPs). These enzymes are implicated in a range of pathological conditions, including cancer, neurodegenerative diseases, and inflammatory disorders. The compound's ability to modulate these targets has sparked interest in its potential as a therapeutic agent, with ongoing research exploring its efficacy in preclinical models.

Recent in vitro and in vivo studies have further elucidated the mechanistic basis of 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide's activity. For instance, one study demonstrated its selective inhibition of carbonic anhydrase IX, an enzyme overexpressed in hypoxic tumor environments. This selectivity is particularly advantageous for developing targeted cancer therapies with reduced off-target effects. Additionally, the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, has been investigated to assess its suitability for clinical development.

Despite these promising findings, challenges remain in translating this compound into clinical applications. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further optimization and formulation studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound through the drug development pipeline.

In conclusion, 5,5,8,8-tetramethyl-5,6,7,8-tetrahydronaphthalene-2-sulfonamide represents a compelling candidate for further investigation in the realm of medicinal chemistry. Its unique structural attributes and promising biological activity underscore its potential as a therapeutic agent. Future research should focus on refining its pharmacological properties and exploring its applications in diverse disease contexts. This briefing serves as a foundation for ongoing and future studies aimed at harnessing the full potential of this intriguing molecule.